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Compound of Interest

Compound Name: SJH1-62B

cat. No.: B12364110
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Experimental Protocols
Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of a drug that can be administered to a research

animal without causing unacceptable toxicity.
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Methodology:
* Animal Model: Select a relevant animal model (e.g., C57BL/6 mice).

o Dose Escalation: Administer the compound (e.g., SJH1-62B) via a clinically relevant route
(e.q., intraperitoneal injection) at escalating doses to different cohorts of animals. For SJH1-
62B, doses of 10, 30, and 100 mg/kg were used.

» Monitoring: Observe the animals for a defined period for signs of toxicity, including weight
loss, changes in behavior, and other adverse effects.

» Endpoint: The MTD is defined as the highest dose at which no significant adverse effects are
observed.

In Vivo Efficacy Study (Autophagy Induction)

Obijective: To evaluate the ability of a compound to induce autophagy in a living organism.
Methodology:

e Animal Model and Dosing: Administer the compound at various doses (below the MTD) to
the selected animal model.

» Tissue/Cell Collection: After a specified treatment period, collect relevant tissues or cells
(e.g., mouse embryonic fibroblasts).

o Biomarker Analysis: Measure the levels of autophagy markers, such as the conversion of
LC3-I to LC3-II, using techniques like Western blotting. An increase in the LC3-II/LC3-I ratio
is indicative of autophagy induction. For SJH1-62B, a dose-dependent increase in LC3-II
was observed.
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Therapeutic Index Assessment Workflow
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Caption: Workflow for Therapeutic Index Assessment.
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Caption: SJH1-62B binds to p62 to stimulate autophagy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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